79902-63-9; 892395-81-2

(1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate

• CAS RN:
• 79902-63-9; 892395-81-2

• Formula:
• C25H38O5

• InChI:
• InChI=1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3

• InChIKey:
• RYMZZMVNJRMUDD-UHFFFAOYSA-N

• 2,2-dimethylbutanoic acid [8-[2-(4-hydroxy-6-oxo-2-oxanyl)ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] ester is a delta-lactone.

(1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate

In Stock

• CAS RN:
• 892395-81-2

• Formula:
• C25H38O5

• InChI:
• InChI=1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3

• InChIKey:
• RYMZZMVNJRMUDD-UHFFFAOYSA-N

• 2,2-dimethylbutanoic acid [8-[2-(4-hydroxy-6-oxo-2-oxanyl)ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] ester is a delta-lactone.

Simvastatin

In Stock

• CAS RN:
• 79902-63-9

• Formula:
• C25H38O5

• InChI:
• InChI=1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3/t15-,16-,18+,19+,20-,21-,23?/m0/s1

• InChIKey:
• RYMZZMVNJRMUDD-OVOOIQHOSA-N

• Simvastatin is a competitive inhibitor of HMG-CoA reductase with a Ki value of 0.12 nM for the hydrolyzed, open ring form of the molecule. After 18 days of treatment with simvastatin in dogs at a dose of 8 mg/kg/day, plasma cholesterol levels were reduced by 33%.2 Simvastatin also suppresses TNF-induced NF-κB activation (IC50 ~ 13 µM), which potentiates apoptosis in human myeloid leukemia cells and thus may be useful in treating cancer. Clinical formulations containing simvastatin are used in combination with ezetimibe to treat dyslipidemia.
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